Cas no 1805138-39-9 (2,6-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride
• CAS No: 1805138-39-9
• MF: C₉H₅ClF₆O₂S
• MW: 326.643221616745
• CID: 5008776
• Update Time: 2025-10-30

2,6-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H5ClF6O2S/c1-4-2-5(8(11,12)13)7(19(10,17)18)6(3-4)9(14,15)16/h2-3H,1H3
• InChI Key： FLQRZXYVVHQILA-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)(F)F)=CC(C)=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 400
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5

Additional information on 2,6-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride

Comprehensive Overview of 2,6-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride (CAS No. 1805138-39-9)

2,6-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride (CAS No. 1805138-39-9) is a highly specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its trifluoromethyl groups and methyl substituent, exhibits unique reactivity, making it invaluable for constructing complex molecular architectures. Its CAS number (1805138-39-9) serves as a critical identifier for researchers and regulatory compliance.

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The compound's sulfonyl chloride moiety enables it to act as a versatile electrophilic reagent, facilitating reactions such as Suzuki couplings and amide formations. Researchers frequently query "how to handle sulfonyl chlorides safely" and "2,6-Bis(trifluoromethyl) derivatives in catalysis," underscoring its dual role in synthetic methodology and safety protocols. Its methyl group further fine-tunes steric and electronic properties, a topic often explored in "steric effects in aromatic sulfonation" discussions.

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